Cas no 139768-91-5 (1,1'-Biphenyl, 4-(methylthio)-2-nitro-)

• Product Name: 1,1'-Biphenyl, 4-(methylthio)-2-nitro-
• CAS No: 139768-91-5
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 1281001
• Update Time: 2024-08-03

1,1'-Biphenyl, 4-(methylthio)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(methylthio)-2-nitro-

• Inchi： 1S/C13H11NO2S/c1-17-11-7-8-12(13(9-11)14(15)16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： WEAAMVOLCFAJNY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(SC)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 245.05113

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 369.7±35.0 °C(Predicted)
• PSA: 43.14